Cas no 227471-20-7 (Mucrolidin)

• Product Name: Mucrolidin
• CAS No: 227471-20-7
• Molecular Formula: C₁₅H₂₈O₃
• Molecular Weight: 256.3810
• CID: 261422
• PubChem ID: 14864716

Mucrolidin Properties

Names and Identifiers

• 1,4,5-Naphthalenetriol,decahydro-4,8a-dimethyl-6-(1-methylethyl)-, (1R,4S,4aS,5S,6S,8aR)-
• Mucrolidin
• (1R,4S,4aS,5S,6S,8aR)-6-Isopropyl-4,8a-dimethyldecahydro-1,4,5-na phthalenetriol
• (+)-1b,4b,6a-Trihydroxyeudesmane
• (+)-1beta,4beta,6alpha-Trihydroxyeudesmane
• [ "1", "4", "6-Eudesmanetriol" ]
• 4,8a-Dimethyl-6-propan-2-yl-1,2,3,4a,5,6,7,8-octahydronaphthalene-1,4,5-triol
• (+)-1beta,4beta,6alpha-eudesmanetriol
• FS-9621
• AKOS032962294
• (1R,4S,4aS,5S,6S,8aR)-4,8a-dimethyl-6-(propan-2-yl)decahydronaphthalene-1,4,5-triol
• 1beta,4beta,6alpha-eudesmanetriol
• (1R,4S,4aS,5S,6S,8aR)-4,8a-dimethyl-6-propan-2-yl-1,2,3,4a,5,6,7,8-octahydronaphthalene-1,4,5-triol
• CHEBI:132907
• HY-N3241
• CS-0023703
• (+)-1,4,6-Trihydroxyeudesmane
• (1R,4S,4AS,5S,6S,8aR)-6-isopropyl-4,8a-dimethyldecahydronaphthalene-1,4,5-triol
• 227471-20-7
• CHEMBL3896842
• 1beta,4beta,6alpha-Trihydroxyeudesmane
• 1
• DA-75799
• 1b,4b,6a-Eudesmanetriol
• (+)-1b,4b,6a-Eudesmanetriol
• 1b,4b,6a-Trihydroxyeudesmane

• InChIKey： SFPWDWLORNWKSK-UHFFFAOYSA-N
• Inchi： 1S/C15H28O3/c1-9(2)10-5-7-14(3)11(16)6-8-15(4,18)13(14)12(10)17/h9-13,16-18H,5-8H2,1-4H3
• SMILES： O([H])C1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C2(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C21[H])O[H])O[H]

Computed Properties

• Exact Mass: 256.20400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 256.20384475 g/mol
• Heavy Atom Count: 18
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 60.7
• Molecular Weight: 256.38

Experimental Properties

• LogP: 1.94150
• PSA: 60.69000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids